Cas no 2229030-58-2 (3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol)

3-(Aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol is a structurally unique compound featuring both cyclopropyl and cyclobutyl rings, along with an aminomethyl and hydroxyl functional group. This configuration imparts significant steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the phenylcyclopropyl moiety enhances rigidity, potentially improving binding affinity in target interactions. The aminomethyl and hydroxyl groups offer sites for further derivatization, enabling versatility in synthetic applications. Its balanced lipophilicity and polarity may contribute to favorable pharmacokinetic profiles in bioactive molecules. This compound is particularly suited for research in central nervous system (CNS) therapeutics and enzyme inhibition studies due to its constrained geometry.
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol structure
2229030-58-2 structure
Product Name:3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
CAS No:2229030-58-2
MF:C14H19NO
MW:217.306763887405
CID:6121460
PubChem ID:165695961
Update Time:2025-10-29

3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
    • EN300-1861150
    • 2229030-58-2
    • Inchi: 1S/C14H19NO/c15-10-13(8-12(16)9-13)14(6-7-14)11-4-2-1-3-5-11/h1-5,12,16H,6-10,15H2
    • InChI Key: HAICUAXFKAAEMQ-UHFFFAOYSA-N
    • SMILES: OC1CC(CN)(C1)C1(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 217.146664230g/mol
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2Ų

3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1861150-1g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
1g
$1214.0 2023-09-18
Enamine
EN300-1861150-5g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
5g
$3520.0 2023-09-18
Enamine
EN300-1861150-10g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
10g
$5221.0 2023-09-18
Enamine
EN300-1861150-0.05g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
0.05g
$1020.0 2023-09-18
Enamine
EN300-1861150-0.1g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
0.1g
$1068.0 2023-09-18
Enamine
EN300-1861150-0.25g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
0.25g
$1117.0 2023-09-18
Enamine
EN300-1861150-0.5g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
0.5g
$1165.0 2023-09-18
Enamine
EN300-1861150-1.0g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
1g
$1214.0 2023-06-01
Enamine
EN300-1861150-2.5g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
2.5g
$2379.0 2023-09-18
Enamine
EN300-1861150-5.0g
3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol
2229030-58-2
5g
$3520.0 2023-06-01

Additional information on 3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol (CAS No. 2229030-58-2)

3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol, identified by its unique Chemical Abstracts Service (CAS) number 2229030-58-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane core substituted with an aminomethyl group and a phenylcyclopropyl moiety, has garnered attention due to its structural complexity and potential biological activity. The cyclobutane ring, a prominent feature in many bioactive molecules, contributes to the rigidity and specificity of the compound, while the presence of both an amine and an aromatic group suggests multifaceted interactions with biological targets.

The aminomethyl substituent at the 3-position of the cyclobutane ring introduces a nucleophilic site that can participate in various chemical reactions, including condensation, alkylation, and coupling reactions. This functional group is particularly valuable in drug design, as it can serve as a linker or an anchor for further derivatization, enabling the creation of more complex molecular architectures. The 1-phenylcyclopropyl group, on the other hand, adds another layer of structural complexity and potential for biological interaction. The phenyl ring is well-known for its ability to engage in π-stacking interactions and hydrophobic effects, while the cyclopropyl group can influence the conformational flexibility of the molecule.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of 3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. For instance, virtual screening algorithms have been employed to identify potential binding pockets in target proteins, suggesting that this molecule may interact with enzymes or receptors involved in critical biological pathways. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for drug development.

The synthesis of 3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to streamline these processes, improving yield and purity. For example, transition metal-catalyzed reactions have been explored as efficient tools for constructing the cyclobutane ring and introducing the desired substituents. These advances not only enhance the practicality of producing the compound but also open up new possibilities for modifying its structure to improve pharmacological properties.

Beyond its synthetic significance, 3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol has shown promise in preliminary biological evaluations. Studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer, inflammation, and neurological disorders. The precise arrangement of functional groups in this molecule allows it to mimic natural substrates or modulate enzyme activity at specific sites. Further research is needed to fully elucidate its mechanism of action and therapeutic potential, but these early findings are encouraging.

The integration of high-throughput screening (HTS) technologies has accelerated the process of evaluating the biological activity of 3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol and its analogs. By rapidly testing thousands of compounds against various biological targets, researchers can identify promising candidates for further development more efficiently than traditional methods alone. This approach has already led to several breakthroughs in identifying novel drug candidates with improved efficacy and reduced side effects.

In conclusion,3-(aminomethyl)-3-(1-phenylcyclopropyl)cyclobutan-1-ol (CAS No. 2229030-58-2) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug design, while recent advances in synthetic chemistry and computational biology continue to enhance our ability to explore its potential applications. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of new medicines.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent